TA-316 (GMP)

• Molecular Formula: C28H25BrN4O5S2
• Molecular Weight: 641.6 g/mol
• InChI: InChI=1S/C28H25BrN4O5S2/c1-16(21-15-39-25(24(21)35)18-6-8-20(29)9-7-18)32-33-28(38)23-11-10-22(40-23)27(37)31-14-17-2-4-19(5-3-17)26(36)30-12-13-34/h2-11,15,34-35H,12-14H2,1H3,(H,30,36)(H,31,37)(H,33,38)/b32-16+
• InChIKey: SOHAFPZIBGBALX-KPGMTVGESA-N

TA-316 (GMP) – c-MPL Agonist for Platelet Biogenesis

TA-316 (GMP) is a chemically synthesized small-molecule c-MPL (thrombopoietin receptor) agonist (CMA) produced under Good Manufacturing Practice (GMP) guidelines, making it suitable as an auxiliary agent in cell-based therapy research . It elicits biased megakaryopoiesis and robust ex vivo platelet generation from human iPS cell-derived immortalized megakaryocyte progenitor cell lines (imMKCLs) [1]. Its molecular formula is C28H25BrN4O5S2 (MW 641.56) and it activates the JAK/STAT, MAPK, and PI3K/AKT pathways downstream of c-MPL .

GMP-grade c-MPL agonist for iPS-derived platelet biogenesis research

Ex vivo platelet generation from imMKCLs via biased megakaryopoiesis

Pathway activation: JAK/STAT, MAPK, PI3K/AKT

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

TA-316 (GMP): Irreplaceable in iPS Platelet Manufacturing

Although several c-MPL agonists exist (e.g., eltrombopag, romiplostim, recombinant human thrombopoietin [rhTPO]), TA-316 (GMP) is the only small-molecule CMA shown to simultaneously drive imMKCL self-renewal and terminal maturation, yielding more than twofold higher platelet output than rhTPO—an activity that eltrombopag fails to replicate [1]. Furthermore, the GMP-grade production of TA-316 addresses the regulatory rigor required for translational cell therapy protocols, which is absent in research-grade alternatives. Simple interchange with generic c-MPL agonists therefore leads to both quantitative drops in platelet yield and qualitative deficits in megakaryocyte lineage gene induction [1].

Alternative c-MPL agonists

Eltrombopag and rhTPO may not replicate the dual self-renewal and maturation activity required for imMKCL platelet output

Research-grade reagents

Non-GMP alternatives lack lot-specific documentation for translational cell manufacturing workflows

Lineage gene induction

Eltrombopag shows negligible upregulation of key megakaryocyte transcription factors (GATA1, FLI1, NFE2) versus TA-316

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

TA-316 (GMP) vs. Eltrombopag and rhTPO: Key Evidence

EC50 Potency in UT-7/TPO Cells

In a head-to-head proliferation assay using the c-MPL-expressing human leukemia line UT-7/TPO, the median effective concentration (EC50) of TA-316 was 0.30 ± 0.03 ng/mL, compared to 1.6 ± 0.17 ng/mL for recombinant human thrombopoietin (rhTPO) and 55.3 ± 5.04 ng/mL for the small-molecule CMA eltrombopag [1]. TA-316 is approximately 5.3-fold more potent than rhTPO and 184-fold more potent than eltrombopag in this system.

EC50 in UT-7/TPO cells

Head-to-head

TA-316: 0.30 ± 0.03 ng/mL
rhTPO: 1.6 ± 0.17 ng/mL
Eltrombopag: 55.3 ± 5.04 ng/mL

Lower mass required for c-MPL activation in proliferation assays

UT-7/TPO, 72 h, n=3; 5.3-fold vs rhTPO, 184-fold vs eltrombopag

Evidence Dimension	EC50 for cell proliferation
Target Compound Data	0.30 ± 0.03 ng/mL (TA-316)
Comparator Or Baseline	rhTPO: 1.6 ± 0.17 ng/mL; Eltrombopag: 55.3 ± 5.04 ng/mL
Quantified Difference	5.3-fold vs. rhTPO; 184-fold vs. eltrombopag
Conditions	UT-7/TPO cell line proliferation assay; 72‑h incubation; n=3

Why This Matters

The substantially lower EC50 of TA-316 translates to dramatically reduced compound mass required to achieve effective c-MPL activation, lowering reagent cost per platelet production run in large-scale manufacturing.

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

EC50 Potency in Ba/F3-HuMpl Cells

In a second orthogonal cell model, Ba/F3 cells engineered to express human c-MPL (Ba/F3-HuMpl), TA-316 displayed an EC50 of 0.65 ± 0.23 ng/mL, versus 11.7 ± 0.74 ng/mL for rhTPO and 20.7 ± 2.0 ng/mL for eltrombopag [1]. Here, TA-316 is approximately 18-fold more potent than rhTPO and ≈32-fold more potent than eltrombopag.

EC50 in Ba/F3-HuMpl

Head-to-head

TA-316: 0.65 ± 0.23 ng/mL
rhTPO: 11.7 ± 0.74 ng/mL
Eltrombopag: 20.7 ± 2.0 ng/mL

Cross-model potency context consistent with human c-MPL signaling

Ba/F3-HuMpl, 72 h, n=3; 18-fold vs rhTPO, ≈32-fold vs eltrombopag

Evidence Dimension	EC50 for cell proliferation
Target Compound Data	0.65 ± 0.23 ng/mL (TA-316)
Comparator Or Baseline	rhTPO: 11.7 ± 0.74 ng/mL; Eltrombopag: 20.7 ± 2.0 ng/mL
Quantified Difference	18-fold vs. rhTPO; ≈32-fold vs. eltrombopag
Conditions	Ba/F3-HuMpl proliferation assay; 72‑h incubation; n=3

Why This Matters

The cross-model validation establishes that TA-316's potency advantage is intrinsic to human c-MPL signaling, not cell-line-specific, providing confidence for selection in diverse experimental settings.

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

Megakaryocyte Lineage Gene Upregulation

In bone marrow CD34+ hematopoietic stem/progenitor cells cultured for 10 days, TA-316 upregulated five key megakaryocyte lineage markers—GATA1, ZFPM1, FLI1, NFE2, and VWF—to a significantly greater degree than rhTPO, while eltrombopag failed to induce any substantial upregulation of these genes [1]. The same gene set was also more strongly upregulated by TA-316 in imMKCLs during the platelet production phase, whereas eltrombopag showed little capacity [1].

Megakaryocyte gene induction

Reported

TA-316 upregulated GATA1, ZFPM1, FLI1, NFE2, VWF more than rhTPO; eltrombopag induced negligible expression

Supports megakaryocyte lineage commitment in CD34+ and imMKCL cultures

Semi-quantitative; refer to source figures for fold-change details

Evidence Dimension	Fold-change in mRNA expression of GATA1, ZFPM1, FLI1, NFE2, VWF
Target Compound Data	Significantly greater upregulation vs. rhTPO (precise fold-change not numerically reported; semi-quantitative qPCR data available in Figure 3B, Figure 6C of the source)
Comparator Or Baseline	rhTPO (moderate upregulation); Eltrombopag (negligible upregulation)
Quantified Difference	TA-316 > rhTPO >> eltrombopag (visualizable difference in source figures)
Conditions	BM CD34+ cells, 10-day culture; imMKCLs at platelet production stage

Why This Matters

Induction of the MK lineage gene battery is a functional hallmark of thrombopoietic commitment; TA-316's unique ability to engage this transcriptional program over eltrombopag directly supports selection for protocols where robust differentiation is a quality endpoint.

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

imMKCL Cell Expansion and Platelet Yield

In a 15‑day imMKCL culture system comprising an 11‑day self-renewal phase followed by a 4‑day platelet production phase, TA-316 (200 ng/mL) achieved 1.5‑fold to >2‑fold higher total cell numbers compared to rhTPO (50 ng/mL) and eltrombopag (3,000 ng/mL), respectively [1]. When platelet production was induced by turning off c‑MYC, BMI1, and BCL‑XL, the number of CD41+CD42b+ platelets was more than twice that obtained with rhTPO (P < 0.001), and the relative platelet output per single imMKCL was 1.3‑fold higher. In contrast, eltrombopag exerted little effect on platelet production [1].

imMKCL expansion & platelet yield

Head-to-head

≥2-fold cell expansion vs eltrombopag; >2-fold CD41+CD42b+ platelets vs rhTPO; 1.3-fold relative platelet productivity vs rhTPO

Dual benefit on progenitor expansion and terminal platelet release

imMKCL system, 15-day protocol, n=3, P

GMP manufacturing specifications

Supplier data

GMP-grade (Cat. No. HY-112486G); 99.50% purity baseline; COA/COO documentation provided

Lot-specific documentation supports translational workflow readiness

Request lot-specific COA for purity confirmation

Platelet integrin activation

Head-to-head

PAC-1 binding of TA-316-derived platelets comparable to rhTPO-derived platelets; normal ultrastructure by EM

Functional quality parity suggested in imMKCL-derived platelets

Thrombin stimulation, FACS, EM confirmation

Evidence Dimension	Total imMKCL cell number after expansion; CD41+CD42b+ platelet count
Target Compound Data	TA-316 (200 ng/mL): >2‑fold cell expansion vs. eltrombopag; >2‑fold platelet count vs. rhTPO; 1.3‑fold platelet-per-cell ratio vs. rhTPO
Comparator Or Baseline	rhTPO (50 ng/mL); Eltrombopag (3,000 ng/mL)
Quantified Difference	≥2‑fold cell expansion vs. eltrombopag; >2‑fold platelet yield vs. rhTPO; 1.3‑fold relative platelet productivity vs. rhTPO
Conditions	imMKCLs cultured under expansion (11 days) + maturation (4 days) protocol; n=3; P<0.001 for platelet count

Why This Matters

The combined dual effect on progenitor expansion and terminal platelet release, unmatched by eltrombopag, directly impacts process economics: fewer culture vessels and less time to achieve target platelet doses in clinical-scale manufacturing.

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

GMP Manufacturing Specifications

TA-316 (GMP) (Cat. No. HY-112486G) is manufactured following Good Manufacturing Practice guidelines and is validated for use as an auxiliary agent in cell therapy research . The standard research-grade TA-316 (non‑GMP, HY-112486) achieves a purity of 99.50%, while the GMP grade provides traceable lot-specific documentation (Certificate of Analysis, Certificate of Origin) and controlled production environment records. The GMP designation qualifies this compound for inclusion in translational and pre‑clinical cell manufacturing workflows that require regulatory-grade ancillary materials, a characteristic not met by generic eltrombopag or rhTPO preparations typically supplied at research-grade only.

GMP manufacturing specifications

Supplier data

GMP-grade (Cat. No. HY-112486G); 99.50% purity baseline; COA/COO documentation provided

Lot-specific documentation supports translational workflow readiness

Request lot-specific COA for purity confirmation

Evidence Dimension	Manufacturing standard and purity assurance
Target Compound Data	GMP-grade TA-316 (Cat. No. HY-112486G); 99.50% purity baseline; COA/COO documentation provided
Comparator Or Baseline	Research-grade TA-316 (HY-112486); generic eltrombopag research formulations
Quantified Difference	Not applicable (qualitative regulatory distinction)
Conditions	Vendor quality systems; GMP-compliant production facilities

Why This Matters

Procurement of GMP-grade TA-316 reduces downstream regulatory risk for cell therapy developers and ensures lot-to-lot consistency, a critical factor when transitioning from discovery to IND-enabling studies.

Platelet Integrin Activation

Platelets generated from imMKCLs under TA-316 stimulation were tested for functional integrity via PAC-1 binding (a marker of αIIbβ3 integrin activation) upon thrombin stimulation. The level of PAC-1 binding was indistinguishable between TA-316-derived and rhTPO-derived platelets, and electron microscopy confirmed normal platelet ultrastructure [1]. This demonstrates that the quantitative gains in yield do not come at the expense of platelet functional quality.

Platelet integrin activation

Head-to-head

PAC-1 binding of TA-316-derived platelets comparable to rhTPO-derived platelets; normal ultrastructure by EM

Functional quality parity suggested in imMKCL-derived platelets

Thrombin stimulation, FACS, EM confirmation

Evidence Dimension	PAC-1 binding level (flow cytometry) after thrombin stimulation
Target Compound Data	PAC-1 binding level equal to rhTPO-derived platelets (quantitative parity reported in Figure 6B)
Comparator Or Baseline	rhTPO-derived platelets
Quantified Difference	No significant difference (functional equivalence)
Conditions	imMKCL-derived platelets; thrombin activation; FACS analysis; electron microscopy confirmation

Why This Matters

Functional parity with the physiological ligand rhTPO validates that TA-316-produced platelets meet the activation competency benchmark required for transfusion-grade product specifications, a critical procurement consideration for process development groups.

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source

TA-316 (GMP) Applications in Platelet Manufacturing

GMP-Compliant iPS Platelet Manufacturing

TA-316 (GMP) is purpose-designed for integration into clinical-grade platelet biogenesis workflows. Its GMP certification enables its use as an ancillary reagent in closed, automated bioreactors generating platelets from imMKCLs. The >2‑fold platelet yield advantage over rhTPO [1] translates to fewer bioreactor units and reduced cleanroom footprint per therapeutic platelet dose, while the functional parity (PAC-1 binding equivalent to rhTPO-derived platelets) ensures downstream product quality [1].

High-Throughput Screening of Thrombopoiesis Modifiers

The exceptionally low EC50 of TA-316 (0.30 ng/mL in UT‑7/TPO cells) [1] minimizes the amount of agonist required per screening well. This enables cost-effective, large-scale chemical screens for modulators of megakaryopoiesis, a significant advantage over eltrombopag which requires ~184‑fold higher mass to achieve equivalent receptor activation.

Megakaryocyte Progenitor Expansion for Transplantation

TA-316's unique ability to upregulate five key megakaryocyte lineage transcription factors (GATA1, ZFPM1, FLI1, NFE2, VWF) in BM CD34+ cells, which eltrombopag fails to achieve [1], positions it as the preferred small-molecule supplement for ex vivo expansion protocols aimed at generating committed megakaryocyte progenitors for transplantation.

Gene-Edited Platelet Process Development

Gene-edited imMKCLs intended for therapeutic platelet production require a robust expansion/maturation agonist that maintains functional platelet output. TA-316 (GMP) is uniquely characterized for these specific imMKCL lines [1] and is manufactured under GMP standards , providing a defined, traceable chemical component suitable for Chemistry, Manufacturing, and Controls (CMC) documentation packages.

Application

Selection Property

Validation Focus

iPS-derived platelet biogenesis research

GMP-grade c-MPL agonism with dual expansion/maturation activity

Platelet yield and functional quality in imMKCL systems

Thrombopoiesis modifier screening

Low EC50 reducing compound mass per well

c-MPL activation in UT-7/TPO or Ba/F3-HuMpl assays

Megakaryocyte progenitor expansion research

Upregulation of lineage transcription factors (GATA1, FLI1, NFE2)

Lineage marker expression in CD34+ or imMKCL cultures

Gene-edited imMKCL platelet process development

Defined activity on imMKCL lines with GMP documentation

Platelet output and CMC documentation readiness

• [1] Aihara A, Koike T, Abe N, et al. Novel TPO receptor agonist TA-316 contributes to platelet biogenesis from human iPS cells. Blood Adv. 2017;1(7):468-476. doi:10.1182/bloodadvances.2016000844 View Source